![molecular formula C15H16ClN3O B5765726 2-benzyl-4-chloro-5-(1-pyrrolidinyl)-3(2H)-pyridazinone](/img/structure/B5765726.png)
2-benzyl-4-chloro-5-(1-pyrrolidinyl)-3(2H)-pyridazinone
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Description
2-benzyl-4-chloro-5-(1-pyrrolidinyl)-3(2H)-pyridazinone, also known as AG-3-5, is a chemical compound that has been studied for its potential therapeutic applications. This pyridazinone derivative has been shown to have a range of biochemical and physiological effects, making it a promising candidate for further research.
Scientific Research Applications
- “Cambridge id 5353511” exhibits promising anticancer activity. Researchers have investigated its effects on various cancer cell lines, including breast, lung, and colon cancer. The compound interferes with cell division and induces apoptosis (programmed cell death), making it a potential candidate for cancer therapy .
- Inflammation plays a crucial role in various diseases, such as rheumatoid arthritis and inflammatory bowel disease. Studies suggest that “Cambridge id 5353511” has anti-inflammatory properties by modulating key inflammatory pathways. It may be useful in developing novel anti-inflammatory drugs .
- Neurodegenerative disorders like Alzheimer’s and Parkinson’s disease involve oxidative stress and neuronal damage. This compound has shown neuroprotective effects in preclinical models. It scavenges free radicals and reduces oxidative damage, which could be beneficial for brain health .
- “Cambridge id 5353511” exhibits antibacterial properties against both Gram-positive and Gram-negative bacteria. Researchers have explored its potential as an alternative to existing antibiotics, especially in the face of antibiotic resistance .
- Cardiovascular diseases remain a global health concern. Some studies suggest that this compound may have vasodilatory effects, improving blood flow and potentially benefiting heart health. Further research is needed to validate these findings .
- Metabolic syndrome, characterized by obesity, insulin resistance, and hypertension, increases the risk of cardiovascular diseases. “Cambridge id 5353511” has shown promise in improving insulin sensitivity and lipid metabolism, making it relevant for managing metabolic disorders .
Anticancer Properties
Anti-inflammatory Effects
Neuroprotective Potential
Antibacterial Activity
Cardiovascular Applications
Metabolic Syndrome and Diabetes
properties
IUPAC Name |
2-benzyl-4-chloro-5-pyrrolidin-1-ylpyridazin-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H16ClN3O/c16-14-13(18-8-4-5-9-18)10-17-19(15(14)20)11-12-6-2-1-3-7-12/h1-3,6-7,10H,4-5,8-9,11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QZJFGEPYLYELTK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)C2=C(C(=O)N(N=C2)CC3=CC=CC=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H16ClN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.76 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Cambridge id 5353511 |
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